3-Chloro-5-methoxyphenacylamine hydrochloride

• IUPAC Name: 2-amino-1-(3-chloro-5-methoxyphenyl)ethanone;hydrochloride
• InChI: InChI=1S/C9H10ClNO2.ClH/c1-13-8-3-6(9(12)5-11)2-7(10)4-8;/h2-4H,5,11H2,1H3;1H
• InChI Key: PDFRGOLCSYDRBS-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC(=CC(=C1)C(=O)CN)Cl.Cl
• Molecular Formula: C9H11Cl2NO2
• Molecular Weight: 236.09 g/mol

Description

Amines like “3-Chloro-5-methoxyphenacylamine hydrochloride” are organic compounds that contain a basic nitrogen atom with a lone pair. They are derivatives of ammonia, wherein one or more hydrogen atoms have been replaced by a substituent such as an alkyl or aryl group.

Synthesis Analysis

The synthesis of amines often involves reactions like reduction of nitriles, amides, and nitro compounds, or through the Gabriel Synthesis. The specific synthesis pathway for “3-Chloro-5-methoxyphenacylamine hydrochloride” is not available in the sources I found.

Molecular Structure Analysis

The molecular structure of amines involves a central nitrogen atom bonded to hydrogen atoms or organic substituents. The exact molecular structure of “3-Chloro-5-methoxyphenacylamine hydrochloride” would require more specific information.

Chemical Reactions Analysis

Amines are known to undergo a variety of chemical reactions, including alkylation, acylation, and sulfonation. They can also participate in the Mannich reaction, which is a three-component condensation involving a ketone, an amine, and formaldehyde.

Physical And Chemical Properties Analysis

Amines have diverse physical and chemical properties. They can act as weak bases, forming salts when reacted with acids. The physical properties such as melting point, boiling point, and density can vary widely depending on the specific structure of the amine.

Scientific Research Applications

Chiral Stationary Phase in High-Performance Liquid Chromatography (HPLC)

• Application : A novel chiral stationary phase (CSP) called 35CMP-CD-HPS has been synthesized using partially substituted 3-chloro-5-methylphenylcarbamate-β-cyclodextrin-bonded silica particles. This CSP demonstrates excellent enantioselectivity in HPLC under normal-phase, reversed-phase, and polar organic mobile phase conditions. .

Mechanism of Action

The mechanism of action of amines can vary widely depending on their structure and the context in which they are used. For example, some amines are used as neurotransmitters in the body, while others might act as bases in chemical reactions.

Safety and Hazards

The safety and hazards associated with amines can also vary. Some amines are relatively safe to handle, while others can be toxic or corrosive. It’s important to refer to the specific Material Safety Data Sheet (MSDS) for “3-Chloro-5-methoxyphenacylamine hydrochloride” for accurate safety information.